In-Depth Technical Guide: 6-Bromo-4-methyl-1H-indole (CAS No. 885520-51-4)
In-Depth Technical Guide: 6-Bromo-4-methyl-1H-indole (CAS No. 885520-51-4)
For Researchers, Scientists, and Drug Development Professionals
Abstract
6-Bromo-4-methyl-1H-indole is a substituted indole derivative that holds potential as a key building block in the synthesis of pharmacologically active molecules. The indole scaffold is a privileged structure in medicinal chemistry, appearing in a wide array of natural products and synthetic drugs. The introduction of a bromine atom and a methyl group on the indole ring offers opportunities for further chemical modifications and can significantly influence the biological activity of the resulting compounds. This technical guide provides a comprehensive overview of the available information on 6-Bromo-4-methyl-1H-indole, including its chemical and physical properties, potential synthetic routes, and prospective applications in drug discovery, particularly in the development of kinase inhibitors and anticancer agents. While specific experimental data for this compound is limited in publicly accessible literature, this guide extrapolates from closely related analogues and general indole chemistry to provide a foundational resource for researchers.
Chemical and Physical Properties
6-Bromo-4-methyl-1H-indole is a solid at room temperature. Its chemical structure combines the aromaticity of the indole ring with the reactivity conferred by the bromine substituent and the steric and electronic effects of the methyl group.[1]
Table 1: Physicochemical Properties of 6-Bromo-4-methyl-1H-indole
| Property | Value | Source |
| CAS Number | 885520-51-4 | [1] |
| Molecular Formula | C₉H₈BrN | [1] |
| Molecular Weight | 210.07 g/mol | [1] |
| Appearance | Solid (predicted) | N/A |
| Boiling Point (Predicted) | 328.8 ± 22.0 °C | [1] |
| Density (Predicted) | 1.563 ± 0.06 g/cm³ | [1] |
| pKa (Predicted) | 16.43 ± 0.30 | [1] |
| LogP (Predicted) | 3.238 | [1] |
| Storage Temperature | Room Temperature, Sealed in Dry, Keep in Dark Place | [1] |
Synthesis and Manufacturing
Proposed Synthetic Workflow: Leimgruber-Batcho Indole Synthesis
The Leimgruber-Batcho indole synthesis is a highly efficient method for preparing indoles from o-nitrotoluenes. For 6-Bromo-4-methyl-1H-indole, the synthesis would likely commence from 5-bromo-3-methyl-2-nitrotoluene.
Caption: Proposed Leimgruber-Batcho synthesis of 6-Bromo-4-methyl-1H-indole.
Experimental Protocol (Hypothetical):
-
Enamine Formation: 5-Bromo-3-methyl-2-nitrotoluene would be reacted with dimethylformamide dimethyl acetal (DMFDMA) and a secondary amine such as pyrrolidine. The reaction mixture is typically heated to facilitate the condensation and formation of the intermediate enamine.
-
Reductive Cyclization: The resulting enamine, without the need for purification, would then be subjected to reductive cyclization. Common reducing agents for this step include catalytic hydrogenation (e.g., using palladium on carbon), iron in acetic acid, or sodium dithionite. This step simultaneously reduces the nitro group to an amine and facilitates the cyclization to form the indole ring.
-
Purification: The final product, 6-Bromo-4-methyl-1H-indole, would be purified using standard techniques such as column chromatography.
Alternative Synthetic Workflow: Fischer Indole Synthesis
The Fischer indole synthesis involves the acid-catalyzed reaction of a phenylhydrazine with an aldehyde or ketone. To synthesize 6-Bromo-4-methyl-1H-indole, (3-bromo-5-methylphenyl)hydrazine and a suitable two-carbon synthon like acetaldehyde would be required.
Caption: Proposed Fischer indole synthesis of 6-Bromo-4-methyl-1H-indole.
Experimental Protocol (Hypothetical):
-
Hydrazone Formation: (3-Bromo-5-methylphenyl)hydrazine is condensed with acetaldehyde to form the corresponding hydrazone. This reaction is typically carried out in a suitable solvent like ethanol.
-
Cyclization: The formed hydrazone is then treated with an acid catalyst, such as zinc chloride, polyphosphoric acid (PPA), or a Brønsted acid, and heated. This induces a[2][2]-sigmatropic rearrangement followed by cyclization and elimination of ammonia to yield the indole ring.
-
Purification: The crude product would be purified by crystallization or column chromatography.
Applications in Drug Discovery and Medicinal Chemistry
The indole nucleus is a cornerstone in the development of therapeutics for a wide range of diseases. The presence of a bromine atom on the indole ring of 6-Bromo-4-methyl-1H-indole makes it a valuable intermediate for introducing further structural diversity through cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira, and Buchwald-Hartwig amination). This allows for the synthesis of complex molecules with tailored biological activities.
Potential as a Scaffold for Kinase Inhibitors
Many kinase inhibitors feature an indole core, which can mimic the adenine region of ATP and bind to the hinge region of the kinase active site. The 6-bromo substituent can be exploited to introduce larger aromatic or heteroaromatic groups that can interact with other regions of the ATP-binding pocket, potentially leading to increased potency and selectivity. Derivatives of related bromo-indazole compounds have been investigated as inhibitors of VEGFR-2 kinase, a key target in angiogenesis.[3]
Caption: Logical workflow for the development of kinase inhibitors.
Application in Anticancer Drug Development
Indole derivatives have shown significant promise as anticancer agents by targeting various mechanisms, including the inhibition of tubulin polymerization, cell cycle arrest, and induction of apoptosis. Patents have been filed for substituted indole derivatives as MCL-1 inhibitors, which is a key anti-apoptotic protein often overexpressed in cancers.[4] Furthermore, compounds that inhibit the interaction between acetylated histones and bromodomain-containing proteins are being explored as anticancer agents, and indole-based structures could be investigated for this purpose.[2]
Experimental Protocol: In Vitro Kinase Inhibition Assay (General)
A generalized protocol to screen 6-Bromo-4-methyl-1H-indole or its derivatives against a panel of kinases would involve:
-
Reagents and Materials: Recombinant human kinases, appropriate peptide substrates, ATP, and a detection reagent (e.g., ADP-Glo™ Kinase Assay, Promega).
-
Assay Procedure:
-
A solution of the test compound (e.g., 6-Bromo-4-methyl-1H-indole derivative) at various concentrations is pre-incubated with the kinase in a buffer solution.
-
The kinase reaction is initiated by the addition of the peptide substrate and ATP.
-
The reaction is allowed to proceed for a specified time at a controlled temperature.
-
The reaction is stopped, and the amount of ADP produced (correlating with kinase activity) is measured using a luminescent detection reagent.
-
-
Data Analysis: The IC₅₀ values (the concentration of the compound that inhibits 50% of the kinase activity) are calculated by plotting the percentage of inhibition against the logarithm of the compound concentration.
Conclusion
6-Bromo-4-methyl-1H-indole is a chemical entity with considerable potential for applications in medicinal chemistry and drug discovery. Its structure provides a versatile platform for the synthesis of more complex molecules, particularly in the pursuit of novel kinase inhibitors and anticancer agents. While specific biological data and detailed synthetic protocols for this exact compound are not extensively documented in the public domain, this guide provides a solid foundation for researchers by outlining potential synthetic strategies and highlighting promising areas of therapeutic investigation based on the broader understanding of indole chemistry and pharmacology. Further research is warranted to fully elucidate the synthetic and biological profile of 6-Bromo-4-methyl-1H-indole and its derivatives.
References
- 1. lookchem.com [lookchem.com]
- 2. WO2009084693A1 - Antitumor agent - Google Patents [patents.google.com]
- 3. CN114276297A - 1H-indazole VEGFR-2 kinase inhibitor and preparation and application thereof - Google Patents [patents.google.com]
- 4. WO2017152076A1 - Substituted indole mcl-1 inhibitors - Google Patents [patents.google.com]
